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molecular formula C9H6Cl2N4O B8691696 N-(4,6-Dichloropyrido[3,2-d]pyrimidin-2-yl)acetamide CAS No. 897361-59-0

N-(4,6-Dichloropyrido[3,2-d]pyrimidin-2-yl)acetamide

Cat. No. B8691696
CAS RN: 897361-59-0
M. Wt: 257.07 g/mol
InChI Key: CLQJIYHHDAXRQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08232278B2

Procedure details

A mixture of 2-acetamido-6-chloro-pyrido[3,2-d]pyrimidine (1.19 g, 5 mmol), N,N-diisopropylethylamine (2.6 ml, 15 mmol) and POCl3 (0.7 ml, 7.5 mmol) in dioxane (50 ml), was stirred at room temperature for 1 hour. After concentration under reduced pressure, the residue was redissolved in dichloromethane (500 ml) and extracted with cold water (200 ml) till pH=6-7. The combined organic layers were dried over MgSO4, filtered and concentrated under reduced pressure to yield the crude title compound which was characterised as follows: MS (m/z): 257, 259 ([M+H]+, 100). This compound was used for further reactions without any purification.
Name
2-acetamido-6-chloro-pyrido[3,2-d]pyrimidine
Quantity
1.19 g
Type
reactant
Reaction Step One
Name
N,N-diisopropylethylamine
Quantity
2.6 mL
Type
reactant
Reaction Step One
Name
POCl3
Quantity
0.7 mL
Type
reactant
Reaction Step One
Name
dioxane
Quantity
50 mL
Type
solvent
Reaction Step One
Name
crude title compound

Identifiers

REACTION_CXSMILES
[C:1]([NH:4][C:5]1[N:6]=[CH:7][C:8]2[N:14]=[C:13]([Cl:15])[CH:12]=[CH:11][C:9]=2[N:10]=1)(=[O:3])[CH3:2].C(N(CC)C(C)C)(C)C.O=P(Cl)(Cl)[Cl:27]>O1CCOCC1>[C:1]([NH:4][C:5]1[N:6]=[C:7]([Cl:27])[C:8]2[N:14]=[C:13]([Cl:15])[CH:12]=[CH:11][C:9]=2[N:10]=1)(=[O:3])[CH3:2]

Inputs

Step One
Name
2-acetamido-6-chloro-pyrido[3,2-d]pyrimidine
Quantity
1.19 g
Type
reactant
Smiles
C(C)(=O)NC=1N=CC2=C(N1)C=CC(=N2)Cl
Name
N,N-diisopropylethylamine
Quantity
2.6 mL
Type
reactant
Smiles
C(C)(C)N(C(C)C)CC
Name
POCl3
Quantity
0.7 mL
Type
reactant
Smiles
O=P(Cl)(Cl)Cl
Name
dioxane
Quantity
50 mL
Type
solvent
Smiles
O1CCOCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred at room temperature for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
After concentration under reduced pressure
DISSOLUTION
Type
DISSOLUTION
Details
the residue was redissolved in dichloromethane (500 ml)
EXTRACTION
Type
EXTRACTION
Details
extracted with cold water (200 ml) till pH=6-7
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers were dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 1 h
Name
crude title compound
Type
product
Smiles
C(C)(=O)NC=1N=C(C2=C(N1)C=CC(=N2)Cl)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.